Cas no 104618-31-7 (2-(4-hydroxycyclohexyl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(4-hydroxycyclohexyl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 104618-31-7
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• MDL: MFCD09842279
• CID: 62492
• PubChem ID: 288726
• Update Time: 2025-06-11

2-(4-hydroxycyclohexyl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-(Phthalimide)cyclohexanol
• 2-(4-Hydroxycyclohexyl)isoindol-1,3-dione
• 2-(4-Hydroxycyclohexyl)-1H-isoindole-1,3(2H)-dione
• 1H-Isoindole-1,3(2H)-dione, 2-(4-hydroxycyclohexyl)-
• 2-(4-Hydroxycyclohexyl)isoindoline-1,3-dione
• 4 (PHTHALIMIDE) CYCLOHEXANOL
• 1H-Isoindole-1,3(2H)-dione,2-(4-hydroxycyclohexyl)
• 2-(trans-4-Hydroxycyclohexyl)isoindoline-1,3-dione
• 2-(trans-4-Hydroxycyclohexyl)-1H-isoindole-1,3(2H)-dione
• TRANS-2-(4-HYDROXY-CYCLOHEXYL)-ISOINDOLE-1,3-DIONE
• 2-(4-hydroxycyclohexyl)isoindole-1,3-dione
• 2-(4-Hydroxy-cyclohexyl)-isoindole-1,3-dione
• 2-((1r,4r)-4-hydroxycyclohexyl)isoindoline-1,3-dione
• trans-N-(4-Hydroxycyclohexyl)phthalimide
• 2-(4-hydroxy
• 2-(4-hydroxycyclohexyl)-2,3-dihydro-1H-isoindole-1,3-dione
• EN300-65426
• 104618-31-7
• NSC150048
• YLHCMDNAKVPTIO-MGCOHNPYSA-N
• AKOS010457236
• CS-0171435
• A848702
• trans-2-(4-hydroxycyclohexyl)-1H-isoindole-1,3(2H)-dione
• DS-8178
• NSC-150048
• 2-((1R,4R)-4-hydroxycyclohexyl) isoindoline-1,3-dione
• 4-(phthalimido)cyclohexanol
• SCHEMBL240719
• SCHEMBL14923235
• MFCD08460972
• SB66095
• AS-37860
• Z1796519502
• AMY32074
• 2-(4-Hydroxycyclohexyl)-isoindole-1,3-dione
• SCHEMBL1754951
• MFCD09842279
• AC-27003
• FT-0616427
• SCHEMBL1065078
• cis-2-(4-hydroxycyclohexyl)-1H-isoindole-1,3(2H)-dione
• SB64029
• trans n-(4-hydroxycyclohexyl)phthalimide
• 2-(trans-4-hydroxy-cyclohexyl)-isoindole-1,3-dione
• CS-0033231
• EN300-716103
• YLHCMDNAKVPTIO-AOOOYVTPSA-N
• 2-(trans-4-hydroxycyclohexyl)-1H-isoindole-1.3(2H)-dione
• 2-[(1r,4r)-4-hydroxycyclohexyl]-2,3-dihydro-1H-isoindole-1,3-dione
• AKOS015969539
• trans-2-(4-hydroxycyclohexyl)-isoindole-1,3-dione
• 2-(4-Hydroxycyclohexyl)isoindol-1,3-dione; 2-(4-Hydroxycyclohexyl)-1H-isoindole-1,3(2H)-dione;2-(4-Hydroxycyclohexyl)isoindoline-1,3-dione
• SCHEMBL600594
• 2-((1r, 4r)-4-hydroxycyclohexyl) isoindoline-1,3-dione
• YLHCMDNAKVPTIO-UHFFFAOYSA-N
• 99337-98-1
• trans-2-(4-Hydroxy-cyclohexyl)-isoindole-1 pound not3-dione
• 2-(trans-4-hydroxycyclohexyl)-isoindole-1,3-dione
• 2-((trans)-4-Hydroxycyclohexyl)isoindoline-1,3-dione
• A896195
• 4-(phthalimido)-cyclohexanol
• 4-phthalimido cyclohexanol
• 2-[(1R,4R)-4-HYDROXYCYCLOHEXYL]ISOINDOLE-1,3-DIONE
• XH1235
• DA-19481

• MDL： MFCD09842279
• Inchi： 1S/C14H15NO3/c16-10-7-5-9(6-8-10)15-13(17)11-3-1-2-4-12(11)14(15)18/h1-4,9-10,16H,5-8H2
• InChI Key： YLHCMDNAKVPTIO-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 245.10525
• Monoisotopic Mass: 245.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.6
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.365
• Boiling Point: 410.056°C at 760 mmHg
• Flash Point: 201.795°C
• Refractive Index: 1.643
• PSA: 57.61
• LogP: 1.52400

2-(4-hydroxycyclohexyl)-2,3-dihydro-1H-isoindole-1,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(4-hydroxycyclohexyl)-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 2-(4-hydroxycyclohexyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 104618-31-7)

2-(4-hydroxycyclohexyl)-2,3-dihydro-1H-isoindole-1,3-dione, with the CAS number 104618-31-7, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound is characterized by its intricate molecular structure, which includes a hydroxycyclohexyl group and an isoindole core. The combination of these functional groups endows the molecule with a range of potential biological activities and applications.

The hydroxycyclohexyl group is a key structural feature that contributes to the compound's solubility and reactivity. This group can participate in various chemical reactions, such as hydrogen bonding and coordination with metal ions, making it a valuable moiety in the design of pharmaceuticals and other bioactive molecules. The isoindole core, on the other hand, is known for its aromaticity and stability, which are crucial for maintaining the overall integrity and functionality of the molecule.

Recent studies have explored the potential of 2-(4-hydroxycyclohexyl)-2,3-dihydro-1H-isoindole-1,3-dione in various therapeutic areas. One notable application is in the field of neurodegenerative diseases. Research has shown that this compound can exhibit neuroprotective effects by modulating oxidative stress and inflammation pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-hydroxycyclohexyl)-2,3-dihydro-1H-isoindole-1,3-dione significantly reduced neuronal cell death in vitro by scavenging reactive oxygen species (ROS) and inhibiting pro-inflammatory cytokines.

In addition to its neuroprotective properties, 2-(4-hydroxycyclohexyl)-2,3-dihydro-1H-isoindole-1,3-dione has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Preclinical studies have indicated that this compound can effectively suppress the production of pro-inflammatory mediators such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), thereby alleviating inflammation and promoting tissue repair.

The pharmacokinetic properties of 2-(4-hydroxycyclohexyl)-2,3-dihydro-1H-isoindole-1,3-dione have also been studied to assess its suitability for therapeutic use. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for further development into drug formulations.

In terms of safety, preliminary toxicological evaluations have indicated that 2-(4-hydroxycyclohexyl)-2,3-dihydro-1H-isoindole-1,3-dione is well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are necessary to ensure its long-term safety profile. Ongoing clinical trials are aimed at evaluating the efficacy and safety of this compound in human subjects.

The synthetic routes for producing 2-(4-hydroxycyclohexyl)-2,3-dihydro-1H-isoindole-1,3-dione have been optimized to enhance yield and purity. One common approach involves the condensation of 4-hydroxycyclohexanone with an appropriate isoindole derivative followed by cyclization under suitable conditions. Advanced synthetic methods such as microwave-assisted synthesis and catalytic processes have been employed to improve efficiency and reduce environmental impact.

From a commercial perspective, 2-(4-hydroxycyclohexyl)-2,3-dihydro-1H-isoindole-1,3-dione holds significant potential as a lead compound for drug discovery programs. Its unique structure and diverse biological activities make it an attractive target for pharmaceutical companies looking to develop novel therapeutics. Collaborations between academic institutions and industry partners are essential for advancing this compound through preclinical and clinical stages.

In conclusion, 2-(4-hydroxycyclohexyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 104618-31-7) is a promising compound with a wide range of potential applications in medicine. Its neuroprotective and anti-inflammatory properties make it a valuable candidate for treating various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.